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Compound Focus: Dichloramine-T

CAS No.: 473-34-7

Cat. No.: S525948

Get Quote

Dichloramine-T: Chemical Profile & Handling

First, here is some key data on Dichloramine-T's identity and properties.

Property Specification

IUPAC Name N,N-Dichloro-4-methylbenzene-1-sulfonamide [1]

CAS Number 473-34-7 [2] [1] [3]

Molecular Formula C₇H₇Cl₂NO₂S [2] [1] [3]

Molecular Weight 240.10 g/mol [2] [1] [3]

Storage Conditions Powder: -20°C for 3 years; In solvent: -80°C for 1 year [2]

Solubility Soluble in DMSO [2]

Dichloramine-T is an N-chlorinated sulfonamide used as a biocide and mild disinfectant [2]. It is critical to

note that it degrades upon exposure to light or air [1]. All TargetMol products are for research only and

cannot be used for human consumption [2].
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Hazards and Safe Handling

Dichloramine-T is a strong oxidizer and poses several hazards, requiring strict safety protocols [1] [3].

Hazard
Category

Specific Risks Precautionary Measures

Oxidizing
Properties

May cause fire or explosion; strong

oxidizer (H271) [3].

Keep away from combustibles. No smoking.

Wear fire/flame-resistant clothing [3].

Health
Effects

Causes skin irritation (H315), serious

eye irritation (H319), and may cause
respiratory irritation (H335) [3].

Use in a well-ventilated place. Avoid

breathing dust. Wear protective gloves,
clothing, and safety goggles [3].

Storage Degrades with light/air exposure [1]. Store tightly closed in a dry, cool, well-
ventilated place. Keep away from

incompatible materials [3].

Troubleshooting "Mother Liquor No Precipitation"

While a direct solution for "no precipitation" isn't available, the following flowchart outlines a systematic

troubleshooting approach based on the compound's known properties. The core strategy involves

manipulating solubility and driving crystallization.
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Mother Liquor Shows
No Precipitation

1. Check Solvent System
- Confirm Dichloramine-T is in a solvent it is soluble in (e.g., DMSO).

- If solubility is low, precipitation is unlikely.

2. Induce Crystallization
- Reduce solubility by adding an anti-solvent (e.g., water).

- Cool the solution (e.g., 4°C or -20°C).
- Scratch the flask interior with a glass rod.

3. Assess Compound Stability
- Check for extended exposure to light or air.

- Degradation may have altered the compound,
preventing crystal formation.

4. Verify Concentration
- Solution may be too dilute.

- Consider concentrating the solution
under reduced pressure or evaporation.

5. Seek Alternative Methods
- If standard methods fail, consider alternative
purification like preparative chromatography.

Click to download full resolution via product page

Suggested Experimental Protocols

Here are detailed methodologies for key procedures related to the troubleshooting steps.
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Protocol 1: Anti-Solvent Crystallization Trial

Preparation: Place 1-2 mL of the mother liquor in a small vial with a magnetic stir bar.
Anti-Solvent Addition: Slowly add a miscible anti-solvent (e.g., chilled deionized water or diethyl

ether) dropwise while stirring. Observe for cloudiness, which indicates the onset of precipitation.
Seed Crystal (Optional): If available, add a tiny crystal of pure Dichloramine-T to seed the

crystallization.
Completion: Once cloudiness persists, stop stirring and let the mixture stand sealed at a low

temperature (e.g., 4°C) for several hours or overnight.
Collection: Collect the crystals via vacuum filtration and wash with a small amount of cold anti-

solvent.

Protocol 2: Solvent Evaporation for Concentration

Setup: Transfer the mother liquor to a round-bottom flask.
Evaporation: Attach the flask to a rotary evaporator. Gradually lower the pressure and immerse the

flask in a water bath at a temperature not exceeding 30°C to prevent decomposition.
Monitoring: Evaporate until the volume is reduced by 50-75%. Do not take to complete dryness

unless intended.
Induction: After concentration, try the crystallization induction methods from the troubleshooting

flowchart again.

Seeking Further Assistance

The information available from the search is limited. For more advanced troubleshooting, you may need to:

Consult Specialized Databases: Search scientific literature for crystallization studies or purification
reports specific to Dichloramine-T or structurally similar sulfonamides.

Analytical Testing: If decomposition is suspected, analyze a sample of the mother liquor using
techniques like Thin-Layer Chromatography (TLC) or HPLC to confirm the identity and purity of the

dissolved material.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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